Cas no 681833-69-2 (4-(5Z)-5-(3,4-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-5-nitrophenyl)butanamide)
681833-69-2 structure
Product Name:4-(5Z)-5-(3,4-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-5-nitrophenyl)butanamide
CAS No:681833-69-2
MF:C22H21N3O7S2
MW:503.548043012619
CID:6410890
PubChem ID:6202815
Update Time:2023-12-27
4-(5Z)-5-(3,4-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-5-nitrophenyl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(5Z)-5-(3,4-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-5-nitrophenyl)butanamide
- F1063-0299
- 681833-69-2
- (Z)-4-(5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(2-hydroxy-5-nitrophenyl)butanamide
- AKOS002206859
- 4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide
- 3-Thiazolidinebutanamide, 5-[(3,4-dimethoxyphenyl)methylene]-N-(2-hydroxy-5-nitrophenyl)-4-oxo-2-thioxo-
-
- Inchi: 1S/C22H21N3O7S2/c1-31-17-8-5-13(10-18(17)32-2)11-19-21(28)24(22(33)34-19)9-3-4-20(27)23-15-12-14(25(29)30)6-7-16(15)26/h5-8,10-12,26H,3-4,9H2,1-2H3,(H,23,27)
- InChI Key: JJBCSQYDBSTSFT-UHFFFAOYSA-N
- SMILES: S1C(=CC2=CC=C(OC)C(OC)=C2)C(=O)N(CCCC(NC2=CC([N+]([O-])=O)=CC=C2O)=O)C1=S
Computed Properties
- Exact Mass: 503.08209236g/mol
- Monoisotopic Mass: 503.08209236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 819
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 191Ų
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- pka: 6.11±0.30(Predicted)
4-(5Z)-5-(3,4-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-5-nitrophenyl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1063-0299-2μmol |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-5μmol |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-10μmol |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-20μmol |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-1mg |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-2mg |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-3mg |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-4mg |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-5mg |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1063-0299-10mg |
4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)butanamide |
681833-69-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(5Z)-5-(3,4-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-5-nitrophenyl)butanamide Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
681833-69-2 (4-(5Z)-5-(3,4-dimethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-5-nitrophenyl)butanamide) Related Products
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